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Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222

A Note on Chemical Identity: The query for "diethenyl ethanedioate" has been interpreted to
potentially refer to the more common laboratory chemical, "diethyl ethanedioate,” due to the
similarity in their names and the scarcity of safety and disposal information for the former.
"Diethenyl ethanedioate” (CAS No. 13416-89-2) and "diethyl ethanedioate” (CAS No. 95-92-
1) are distinct chemical compounds. This document provides detailed disposal procedures for
diethyl ethanedioate and offers general guidance for the disposal of diethenyl ethanedioate
based on the principles of handling reactive organic esters, in the absence of specific data.

Disposal of Diethenyl Ethanedioate

There is a lack of specific safety data sheets (SDS) and established disposal protocols for
diethenyl ethanedioate. As a reactive organic ester, its disposal should be approached with
caution, adhering to general best practices for hazardous chemical waste.

General Disposal Guidance:

e Do Not Dispose Down the Drain: Organic esters should not be disposed of in the sanitary
sewer system.

e Consult Your Institution's EHS Office: The primary point of contact for chemical disposal is
your institution's Environmental Health and Safety (EHS) office. They can provide specific
guidance based on local regulations and facility capabilities.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15483222?utm_src=pdf-interest
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Waste Collection: Collect waste diethenyl ethanedioate in a dedicated, properly labeled,
and sealed container. The container should be compatible with organic esters.

» Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous
waste disposal company.

Detailed Disposal Procedures for Diethyl
Ethanedioate

Diethyl ethanedioate, also known as diethyl oxalate, is a combustible and moisture-sensitive
liquid that is harmful if swallowed or in contact with skin and causes serious eye damage.[1]
Proper disposal is crucial to ensure laboratory safety and environmental protection.

Quantitative Data for Diethyl Ethanedioate

Property Value

CAS Number 95-92-1

Molecular Formula C6H1004
Molecular Weight 146.14 g/mol
Appearance Colorless liquid
Boiling Point 185 °C

Melting Point -41 °C

Flash Point 76 °C

Density 1.076 g/mL at 25 °C

Experimental Protocol for Neutralization of Small
Quantities of Diethyl Ethanedioate

For small quantities of diethyl ethanedioate waste, chemical neutralization through hydrolysis
can be performed to convert it to less harmful products (oxalic acid and ethanol) before
disposal. This procedure should be carried out in a chemical fume hood with appropriate
personal protective equipment (PPE).
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Materials:

Diethyl ethanedioate waste

e Water

e Sodium hydroxide (NaOH) solution (e.g., 1 M)

e pH indicator paper or a pH meter

 Stir plate and stir bar

o Beaker or flask of appropriate size

o Heating mantle (optional, for accelerating the reaction)

Procedure:

e Dilution: In a chemical fume hood, carefully dilute the diethyl ethanedioate waste with water.
A suggested ratio is to add the ester to at least 10 volumes of water.

e Hydrolysis: Stir the mixture vigorously. The hydrolysis of diethyl oxalate will occur, forming
oxalic acid and ethanol. This process can be accelerated by gentle heating (e.g., to 65-
80°C).

» Neutralization: Slowly add a 1 M sodium hydroxide solution to the mixture while continuing to
stir.

e Monitor pH: Periodically check the pH of the solution using pH paper or a pH meter.
Continue adding the sodium hydroxide solution until the pH is neutral (pH 7).

» Disposal of Neutralized Solution: Once neutralized, the resulting solution of sodium oxalate
and ethanol can typically be disposed of down the drain with copious amounts of water, in
accordance with local regulations. Always confirm this with your institution's EHS office
before proceeding.

o Decontamination: Thoroughly clean all glassware and equipment used in the procedure.
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Disposal Workflow for Diethyl Ethanedioate

The following diagram outlines the logical workflow for the proper disposal of diethyl
ethanedioate.
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1. Waste Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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